4-[3-(4-biphenylyloxy)propyl]morpholine hydrochloride

• IUPAC Name: 4-[3-(4-phenylphenoxy)propyl]morpholine;hydrochloride
• InChI: InChI=1S/C19H23NO2.ClH/c1-2-5-17(6-3-1)18-7-9-19(10-8-18)22-14-4-11-20-12-15-21-16-13-20;/h1-3,5-10H,4,11-16H2;1H
• InChI Key: PDRBOEYSEWYXMR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCOC2=CC=C(C=C2)C3=CC=CC=C3.Cl
• Molecular Formula: C19H24ClNO2
• Molecular Weight: 333.8 g/mol

Description

4-[3-(4-biphenylyloxy)propyl]morpholine hydrochloride, also known as BMY-14802, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a selective antagonist of the dopamine D3 receptor, which has been implicated in various neurological and psychiatric disorders, including addiction, schizophrenia, and Parkinson's disease.

Scientific Research Applications

4-[3-(4-biphenylyloxy)propyl]morpholine hydrochloride has been extensively studied for its potential therapeutic applications. One of the main areas of research has been in the treatment of addiction, particularly cocaine addiction. Studies have shown that this compound can reduce the rewarding effects of cocaine and decrease the likelihood of relapse in animal models. Other potential applications include the treatment of schizophrenia and Parkinson's disease.

Mechanism of Action

The mechanism of action of 4-[3-(4-biphenylyloxy)propyl]morpholine hydrochloride is through its selective antagonism of the dopamine D3 receptor. This receptor has been implicated in various neurological and psychiatric disorders, particularly addiction. By blocking the activity of this receptor, this compound can reduce the rewarding effects of drugs of abuse and decrease the likelihood of relapse.
Biochemical and Physiological Effects:
Studies have shown that this compound can produce a range of biochemical and physiological effects. These include changes in dopamine release, alterations in neuronal activity, and changes in gene expression. These effects are thought to underlie the therapeutic potential of this compound in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[3-(4-biphenylyloxy)propyl]morpholine hydrochloride in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to specifically target this receptor and study its role in various neurological and psychiatric disorders. However, one limitation of this compound is its potential for off-target effects, particularly at higher doses. Careful dosing and experimental design are therefore required to minimize these effects.

Future Directions

There are several future directions for research on 4-[3-(4-biphenylyloxy)propyl]morpholine hydrochloride. One area of interest is in the development of more selective and potent compounds targeting the dopamine D3 receptor. Another area of research is in the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, there is a need for further studies to investigate the long-term effects of this compound on behavior and neurochemistry.